Cas no 925-21-3 (Mono-n-butyl maleate)

• Product Name: Mono-n-butyl maleate
• CAS No: 925-21-3
• MF: C₈H₁₂O₄
• MW: 172.178483009338
• MDL: MFCD00040407
• CID: 40244
• Update Time: 2026-05-14

Mono-n-butyl maleate Chemical and Physical Properties

Names and Identifiers

• Mono-n-butyl maleate
• Butyl hydrogen maleate
• Hydrogen butyl maleate
• MALEIC ACID MONO-N-BUTYL ESTER
• mono-Butyl maleate
• Maleic acid monobutyl ester
• (Z)-2-Butenedioic acid monobutyl ester

• MDL： MFCD00040407
• Inchi： InChI=1S/C13H16N2O2.C4H4O4/c1-2-3-9-11-12(16)14-15(13(11)17)10-7-5-4-6-8-10;5-3(6)1-2-4(7)8/h4-8,11H,2-3,9H2,1H3,(H,14,16);1-2H,(H,5,6)(H,7,8)/b;2-1-
• InChI Key： HHOUNNLRJXCQFN-BTJKTKAUSA-N
• SMILES： OC(/C=C\C(=O)O)=O.CCCCC1C(=O)NN(C2=CC=CC=C2)C1=O

Computed Properties

• Exact Mass: 172.074
• Monoisotopic Mass: 172.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.1
• Topological Polar Surface Area: 63.6A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.099
• Melting Point: -1.5 ºC
• Boiling Point: 201 ºC
• Flash Point: >110 ºC
• Refractive Index: 1.458
• PSA: 63.60000
• LogP: 0.97050
• Solubility: Not determined

Mono-n-butyl maleate Security Information

• Storage Condition：Cold storage